Cas no 1806854-35-2 (2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-6-methylpyridine)

• Product Name: 2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-6-methylpyridine
• CAS No: 1806854-35-2
• MF: C₉H₇ClF₂N₂
• MW: 216.615087747574
• CID: 4876783
• Update Time: 2025-10-21

2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C9H7ClF2N2/c1-5-6(4-13)2-7(9(11)12)8(3-10)14-5/h2,9H,3H2,1H3
• InChI Key： OQJWECZOVZWFIO-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CC(C#N)=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-6-methylpyridine

Comprehensive Overview of 2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-6-methylpyridine (CAS No. 1806854-35-2)

2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-6-methylpyridine is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl, cyano, and difluoromethyl functional groups, makes it a versatile intermediate for synthesizing bioactive compounds. With the growing demand for fluorinated and heterocyclic compounds in drug discovery, this chemical has garnered attention for its potential in developing novel therapeutics and crop protection agents.

The compound's CAS No. 1806854-35-2 serves as a critical identifier for researchers and manufacturers, ensuring precise communication in global supply chains. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such intermediates, as they align with the need for sustainable and efficient synthetic routes. Searches for "fluorinated pyridine derivatives" and "high-value agrochemical intermediates" frequently highlight its relevance in modern R&D.

From a structural perspective, the presence of both cyano and difluoromethyl groups enhances the compound's reactivity, enabling diverse modifications. This property is particularly valuable in designing enzyme inhibitors or pesticide precursors, where selective functionalization is crucial. Laboratories focusing on structure-activity relationship (SAR) studies often prioritize such building blocks to optimize molecular performance.

In the context of synthetic methodology, 2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-6-methylpyridine exemplifies advancements in regioselective halogenation and fluorination techniques. These processes are pivotal for minimizing byproducts and improving yield—a key concern for industrial-scale production. Online queries like "how to synthesize fluorinated pyridines" or "best practices for chloromethylation" reflect the technical challenges addressed by this compound's synthesis.

Environmental and regulatory considerations also shape its applications. The compound's design aligns with principles of low-persistence chemistry, reducing ecological impact compared to traditional halogenated analogs. This aligns with the rising popularity of "eco-friendly chemical intermediates" in academic and industrial forums.

Future prospects for CAS No. 1806854-35-2 include potential roles in bioconjugation and material science, where its multifunctional architecture could enable innovations in drug delivery systems or specialty polymers. As researchers explore "new pyridine-based functional materials," this compound may emerge as a cornerstone for next-generation technologies.

In summary, 2-(Chloromethyl)-5-cyano-3-(difluoromethyl)-6-methylpyridine represents a convergence of synthetic utility and interdisciplinary relevance. Its adaptability to medicinal chemistry, agrochemical development, and sustainable synthesis ensures its continued prominence in scientific literature and industrial workflows.